Cas no 2137826-96-9 (2-(5-chloro-1-methyl-1H-imidazol-2-yl)methyl-2H-1,2,3-triazol-4-amine)

2-(5-Chloro-1-methyl-1H-imidazol-2-yl)methyl-2H-1,2,3-triazol-4-amine is a heterocyclic compound featuring both imidazole and triazole functional groups. Its structural complexity and dual-ring system make it a valuable intermediate in medicinal chemistry, particularly for the synthesis of biologically active molecules. The presence of a chloro substituent and an amine group enhances its reactivity, enabling selective modifications for targeted applications. This compound exhibits potential utility in the development of pharmaceuticals, agrochemicals, and coordination chemistry due to its ability to act as a ligand or scaffold. Its stability under standard conditions further supports its suitability for diverse synthetic pathways.
2-(5-chloro-1-methyl-1H-imidazol-2-yl)methyl-2H-1,2,3-triazol-4-amine structure
2137826-96-9 structure
Product Name:2-(5-chloro-1-methyl-1H-imidazol-2-yl)methyl-2H-1,2,3-triazol-4-amine
CAS No:2137826-96-9
MF:C7H9ClN6
MW:212.639558553696
CID:6199857
PubChem ID:165480314
Update Time:2025-05-21

2-(5-chloro-1-methyl-1H-imidazol-2-yl)methyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(5-chloro-1-methyl-1H-imidazol-2-yl)methyl-2H-1,2,3-triazol-4-amine
    • EN300-1114528
    • 2137826-96-9
    • 2-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-2H-1,2,3-triazol-4-amine
    • Inchi: 1S/C7H9ClN6/c1-13-5(8)2-10-7(13)4-14-11-3-6(9)12-14/h2-3H,4H2,1H3,(H2,9,12)
    • InChI Key: NNLXJQDFIZORFB-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(CN2N=CC(N)=N2)N1C

Computed Properties

  • Exact Mass: 212.0577220g/mol
  • Monoisotopic Mass: 212.0577220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 74.6Ų

2-(5-chloro-1-methyl-1H-imidazol-2-yl)methyl-2H-1,2,3-triazol-4-amine Pricemore >>

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Additional information on 2-(5-chloro-1-methyl-1H-imidazol-2-yl)methyl-2H-1,2,3-triazol-4-amine

Comprehensive Overview of 2-(5-chloro-1-methyl-1H-imidazol-2-yl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2137826-96-9)

The compound 2-(5-chloro-1-methyl-1H-imidazol-2-yl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2137826-96-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This molecule combines an imidazole ring with a triazole moiety, both of which are critical pharmacophores in drug discovery. The presence of a chloro substituent and a methyl group further enhances its reactivity and selectivity, making it a versatile intermediate for synthesizing more complex compounds.

In recent years, the demand for imidazole and triazole-based compounds has surged, driven by their widespread use in developing antifungal, antiviral, and anti-inflammatory agents. Researchers are particularly interested in 2-(5-chloro-1-methyl-1H-imidazol-2-yl)methyl-2H-1,2,3-triazol-4-amine due to its potential role in addressing drug-resistant infections, a pressing global health concern. Its structural similarity to known bioactive molecules suggests it could be a candidate for targeted therapy in personalized medicine.

The synthesis of CAS No. 2137826-96-9 typically involves multi-step organic reactions, including cyclization and functional group modifications. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to improve yield and purity. Analytical methods like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for further research and development.

From an industrial perspective, 2-(5-chloro-1-methyl-1H-imidazol-2-yl)methyl-2H-1,2,3-triazol-4-amine is valued for its scalability and compatibility with green chemistry principles. Companies are investing in sustainable synthesis routes to minimize environmental impact, aligning with the growing emphasis on ESG (Environmental, Social, and Governance) criteria in the chemical sector. This compound's potential applications extend beyond pharmaceuticals to crop protection, where it could contribute to next-generation pesticides with lower toxicity profiles.

In the context of AI-driven drug discovery, CAS No. 2137826-96-9 has been studied using machine learning models to predict its bioactivity and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. Such computational approaches accelerate the identification of promising candidates, reducing the time and cost associated with traditional screening methods. This synergy between computational chemistry and experimental validation highlights the compound's relevance in modern biotechnology.

Safety and regulatory compliance are paramount when handling 2-(5-chloro-1-methyl-1H-imidazol-2-yl)methyl-2H-1,2,3-triazol-4-amine. While it is not classified as a hazardous material, proper laboratory practices and risk assessment protocols must be followed. Researchers are encouraged to consult SDS (Safety Data Sheets) and adhere to GLP (Good Laboratory Practice) guidelines to ensure safe usage.

In summary, 2-(5-chloro-1-methyl-1H-imidazol-2-yl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2137826-96-9) represents a fascinating intersection of medicinal chemistry, agrochemical innovation, and sustainable technology. Its multifaceted applications and compatibility with cutting-edge research methodologies position it as a compound of enduring interest in both academic and industrial settings.

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